2-methoxy-3,5-dimethylaniline hydrochloride
Description
2-methoxy-3,5-dimethylaniline hydrochloride is a chemical compound that is widely used in scientific experiments and research. It has a molecular formula of C9H13NO .
Molecular Structure Analysis
The molecular weight of 2-methoxy-3,5-dimethylaniline hydrochloride is 187.67 . The InChI code is 1S/C9H13NO.ClH/c1-7-4-5-9(11-3)8(6-7)10-2;/h4-6,10H,1-3H3;1H .Safety and Hazards
The safety data sheet for 2-methoxy-3,5-dimethylaniline hydrochloride indicates that it is a combustible liquid and is toxic if swallowed, in contact with skin, or if inhaled . It is suspected of causing cancer and is toxic to aquatic life with long-lasting effects . Precautionary measures include avoiding release to the environment, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methoxy-3,5-dimethylaniline hydrochloride involves the methylation of 2-methoxyaniline followed by the alkylation of the resulting product with dimethyl sulfate. The resulting compound is then treated with hydrochloric acid to yield the final product.", "Starting Materials": [ "2-methoxyaniline", "dimethyl sulfate", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-methoxyaniline is methylated using dimethyl sulfate in the presence of a base such as sodium hydroxide to yield 2-methoxy-5-methylphenylamine.", "Step 2: 2-methoxy-5-methylphenylamine is then alkylated with dimethyl sulfate in the presence of a base such as potassium carbonate to yield 2-methoxy-3,5-dimethylaniline.", "Step 3: The resulting compound is then treated with hydrochloric acid to yield 2-methoxy-3,5-dimethylaniline hydrochloride." ] } | |
CAS RN |
1955553-77-1 |
Product Name |
2-methoxy-3,5-dimethylaniline hydrochloride |
Molecular Formula |
C9H14ClNO |
Molecular Weight |
187.7 |
Purity |
95 |
Origin of Product |
United States |
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